Cas no 852368-30-0 (N-(3-chlorophenyl)-N-ethyl-2-(1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-(3-chlorophenyl)-N-ethyl-2-(1H-indol-3-yl)-2-oxoacetamide
• CAS No: 852368-30-0
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 6613255
• PubChem ID: 7117442
• Update Time: 2025-05-20

N-(3-chlorophenyl)-N-ethyl-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-N-ethyl-2-(1H-indol-3-yl)-2-oxoacetamide
• AB01293548-01
• F0675-0228
• 852368-30-0
• NCGC00294192-01
• AKOS001869409

• Inchi： 1S/C18H15ClN2O2/c1-2-21(13-7-5-6-12(19)10-13)18(23)17(22)15-11-20-16-9-4-3-8-14(15)16/h3-11,20H,2H2,1H3
• InChI Key： XYKWBNNGBIKTMD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(C(C(C1=CNC2C=CC=CC1=2)=O)=O)CC

Computed Properties

• Exact Mass: 326.0822054g/mol
• Monoisotopic Mass: 326.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(3-chlorophenyl)-N-ethyl-2-(1H-indol-3-yl)-2-oxoacetamide

N-(3-Chlorophenyl)-N-Ethyl-2-(1H-Indol-3-Yl)-2-Oxoacetamide (CAS No 852368-30-0): A Comprehensive Overview

N-(3-Chlorophenyl)-N-Ethyl-2-(1H-Indol-3-Yl)-2-Oxoacetamide, identified by the CAS registry number 852368-30-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a chlorophenyl group, an ethyl group, and an indole moiety. The indole ring, a heterocyclic structure with a nitrogen atom, is a key feature of this molecule and contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery. The indole moiety in N-(3-Chlorophenyl)-N-Ethyl-2-(1H-Indol-3-Yl)-2-Oxoacetamide has been shown to exhibit promising anti-inflammatory and antioxidant properties. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions. The presence of the chlorophenyl group further enhances the compound's stability and bioavailability, making it an attractive candidate for pharmacological studies.

The synthesis of this compound involves a multi-step process, including nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of N-(3-Chlorophenyl)-N-Ethyl-2-(1H-Indol-3-Yl)-2-Oxoacetamide. Recent advancements in catalytic methods have also facilitated the scalable production of this compound, which is crucial for its potential commercial applications.

In terms of biological activity, this compound has demonstrated selective inhibition against certain enzymes involved in inflammatory pathways. For instance, studies have shown that it can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a potential candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its pharmacological applications, N-(3-Chlorophenyl)-N-Ethyl-2-(1H-Indol-3-Yl)-2-Oxoacetamide has also been explored in materials science. Its unique structure allows for the formation of self-assembled monolayers, which have potential applications in surface modification and nanotechnology. Researchers are investigating its use as a building block for creating functional materials with tailored properties.

The structural versatility of this compound also makes it a valuable tool in organic synthesis. Its ability to act as both an electrophilic and nucleophilic agent enables chemists to design novel reaction pathways for synthesizing complex molecules. Recent research has focused on leveraging its reactivity to develop new methods for constructing bioactive compounds with intricate architectures.

In conclusion, N-(3-Chlorophenyl)-N-Ethyl-2-(1H-Indol-3-Yl)-2-Oxoacetamide (CAS No 852368-30-) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advancements in synthetic and biological research, positions it as a promising candidate for drug development and materials science applications. As ongoing studies continue to uncover its full range of properties and uses, this compound is poised to make meaningful contributions to both academic research and industrial innovation.